Cas no 805250-09-3 (Ethyl 8-(benzyloxy)-2,3-dihydro-1-benzoxepine-4-carboxylate)

• Product name: Ethyl 8-(benzyloxy)-2,3-dihydro-1-benzoxepine-4-carboxylate
• CAS No: 805250-09-3
• MF: C₂₀H₂₀O₄
• MW: 324.370406150818
• CID: 2126338

Ethyl 8-(benzyloxy)-2,3-dihydro-1-benzoxepine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 8-(benzyloxy)-2,3-dihydrobenzo[b]oxepine-4-carboxylate
• DKZAZDMSNQUIJF-UHFFFAOYSA-N
• ethyl 8-(benzyloxy)-2,3-dihydro-1-benzoxepine-4-carboxylate
• (E)-ethyl 8-(benzyloxy)-2,3-dihydrobenzo[b]oxepine-4-carboxylate
• Ethyl 8-(benzyloxy)-2,3-dihydro-1-benzoxepine-4-carboxylate

• Inchi： 1S/C20H20O4/c1-2-22-20(21)17-10-11-23-19-13-18(9-8-16(19)12-17)24-14-15-6-4-3-5-7-15/h3-9,12-13H,2,10-11,14H2,1H3
• InChI Key： DKZAZDMSNQUIJF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=C(C(=O)OCC)CC1)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 439
• Topological Polar Surface Area: 44.8